Cas no 26308-44-1 (1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid)

• Product Name: 1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid
• CAS No: 26308-44-1
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 914418
• PubChem ID: 24728979
• Update Time: 2025-04-19

1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl-4-nitro-1h-pyrazole-5-carboxylic acid
• 2,5-diethyl-4-nitropyrazole-3-carboxylic acid
• 1,3-Diethyl-4-nitropyrazol-5-carbonsaeure
• 2,5-diethyl-4-nitro-2H-pyrazole-3-carboxylic acid
• 2,5-diethyl-4-nitro-3-pyrazolecarboxylic acid
• 2,5-diethyl-4-nitro-pyrazole-3-carboxylic acid
• A818373
• 26308-44-1
• DTXSID00646604
• AKOS015151966

• Inchi： 1S/C8H11N3O4/c1-3-5-6(11(14)15)7(8(12)13)10(4-2)9-5/h3-4H2,1-2H3,(H,12,13)
• InChI Key： CYRXJCKKLRXCIT-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(CC)=NN1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07500
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.94000
• LogP: 1.59500